Cas no 2228845-93-8 (1-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228845-93-8
• MF: C₁₃H₁₄F₂O₂S
• MW: 272.310869693756
• CID: 5807810
• PubChem ID: 165662061
• Update Time: 2025-06-08

1-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228845-93-8
• EN300-1951778
• 1-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C13H14F2O2S/c1-12(2)7-13(12,10(16)17)8-3-5-9(6-4-8)18-11(14)15/h3-6,11H,7H2,1-2H3,(H,16,17)
• InChI Key： HLVYZLBGNLCXFP-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 272.06825718g/mol
• Monoisotopic Mass: 272.06825718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid

1-{4-(Difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-{4-(Difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228845-93-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

Chemical Structure and Properties

The molecular formula of 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid is C₁₅H₁₇F₂O₂S, with a molecular weight of approximately 303.35 g/mol. The compound features a cyclopropane ring substituted with a carboxylic acid group and a phenyl ring containing a difluoromethyl sulfanyl group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule.

The difluoromethyl sulfanyl group is particularly noteworthy due to its ability to enhance the lipophilicity and metabolic stability of the compound. This feature is crucial for improving the bioavailability and pharmacokinetic profile of potential drug candidates. Additionally, the cyclopropane ring contributes to the rigidity of the molecule, which can influence its binding affinity to specific biological targets.

Synthesis Methods

The synthesis of 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid has been explored through various routes, each offering unique advantages and challenges. One common approach involves the reaction of 4-(difluoromethyl)thiophenol with 1-bromo-2,2-dimethylcyclopropane followed by carboxylation. This method provides a high yield and purity of the final product.

An alternative synthetic pathway involves the use of transition-metal-catalyzed coupling reactions. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to construct the desired scaffold. These methods offer greater flexibility in terms of functional group tolerance and can be adapted to synthesize analogs with varying substituents.

Biological Activities

1-{4-(Difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid has demonstrated a range of biological activities that make it an attractive candidate for further investigation. One of the most notable activities is its potential as an inhibitor of specific enzymes involved in various disease pathways.

Recent studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. For example, it has been reported to inhibit the activity of protein kinase C (PKC), which plays a crucial role in cell proliferation and survival. This inhibition could potentially lead to reduced tumor growth and improved therapeutic outcomes.

Beyond its enzymatic inhibition properties, 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid has also been evaluated for its anti-inflammatory effects. In vitro studies have demonstrated that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Clinical Applications and Research Advancements

The promising biological activities of 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid have spurred significant interest in its clinical applications. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models of various diseases.

In cancer research, this compound has shown promising results in inhibiting tumor growth and metastasis in xenograft models. These findings have paved the way for further clinical trials to assess its therapeutic potential in human patients. Additionally, ongoing studies are exploring its use as an adjuvant therapy in combination with existing cancer treatments to enhance overall treatment efficacy.

In the realm of inflammatory diseases, preclinical data have indicated that 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid can effectively reduce inflammation and tissue damage in animal models of arthritis and colitis. These results are encouraging and warrant further investigation into its potential as a novel anti-inflammatory agent.

Conclusion

1-{4-(Difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228845-93-8) is a promising compound with a unique chemical structure that offers several advantages for drug development. Its ability to inhibit key enzymes involved in disease pathways and its anti-inflammatory properties make it an attractive candidate for further research and clinical evaluation.

Ongoing studies are expected to provide deeper insights into its mechanism of action and therapeutic potential across various medical conditions. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of medicinal chemistry and pharmaceutical sciences.